Ethyl imidazo[1,2-a]pyridine-2-carboxylate hydrochloride

• IUPAC Name: ethyl imidazo[1,2-a]pyridine-2-carboxylate;hydrochloride
• InChI: InChI=1S/C10H10N2O2.ClH/c1-2-14-10(13)8-7-12-6-4-3-5-9(12)11-8;/h3-7H,2H2,1H3;1H
• InChI Key: SZVBYVVNTGSHKM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN2C=CC=CC2=N1.Cl
• Molecular Formula: C10H11ClN2O2
• Molecular Weight: 226.66 g/mol
• CAS No.: 82090-51-5

Description

Ethyl imidazo[1,2-a]pyridine-2-carboxylate is an important fused bicyclic 5–6 heterocycle. It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. This moiety is also useful in material science because of its structural character.

Synthesis Analysis

The synthesis of this compound has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. These methods have been developed to synthesize this moiety from easily available chemicals due to its tremendous use in various branches of chemistry.

Molecular Structure Analysis

The empirical formula of Ethyl imidazo[1,2-a]pyridine-2-carboxylate is C10H10N2O2. It has a molecular weight of 190.20. The SMILES string representation is CCOC(=O)c1cn2ccccc2n1.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines are valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives.

Physical And Chemical Properties Analysis

Ethyl imidazo[1,2-a]pyridine-2-carboxylate is a solid substance with a melting point of 83-87 °C. It is non-combustible.

Safety and Hazards

The safety data sheet suggests that Ethyl imidazo[1,2-a]pyridine-2-carboxylate should be handled with personal protective equipment/face protection. It should be kept away from eyes, skin, or clothing. Ingestion and inhalation should be avoided. It is also recommended to avoid dust formation.

Future Directions

Imidazo[1,2-a]pyridine acts as a versatile scaffold in organic synthesis and drug development. The scientific community is expected to bring about future developments based on the pattern and position of the substitution.